Cas no 1352495-65-8 (2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde)

• Product Name: 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde
• CAS No: 1352495-65-8
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5149663
• Update Time: 2025-07-18

2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde

• Inchi： 1S/C13H19N3O/c1-3-15(2)13-11(6-4-8-14-13)12-7-5-9-16(12)10-17/h4,6,8,10,12H,3,5,7,9H2,1-2H3
• InChI Key： DHYAKNDOKGULQB-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1N(CC)C

Additional information on 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde

Professional Introduction to Compound with CAS No. 1352495-65-8 and Product Name: 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde

Compound with the CAS number 1352495-65-8 and the product name 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of pyridine, pyrrolidine, and aldehyde functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde incorporates several key pharmacophoric elements that are critical for biological activity. The presence of an aldehyde group at the 1-position of the pyrrolidine ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the ethyl-methyl-amino substituent on the pyridine ring enhances the compound's solubility and bioavailability, which are essential factors in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyridine and pyrrolidine moieties are particularly well-studied due to their prevalence in bioactive molecules. For instance, pyridine derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde, builds upon this foundation by incorporating additional functional groups that may enhance its pharmacological profile.

In the context of drug discovery, the aldehyde group serves as a versatile handle for further chemical modifications. This allows researchers to explore a wide range of derivatives with tailored biological activities. For example, condensation reactions with amino acids or peptides can yield peptidomimetics, which are known for their improved metabolic stability and reduced immunogenicity. Such modifications are crucial for developing next-generation therapeutics that address unmet medical needs.

The ethyl-methyl-amino substituent on the pyridine ring is another critical feature that contributes to the compound's potential therapeutic value. This group can interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. Such interactions are essential for achieving high binding affinity and selectivity, which are key requirements for effective drug candidates. Additionally, the presence of this substituent may influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Advances in computational chemistry have enabled more efficient screening and design of novel compounds like 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde. Molecular modeling techniques can predict binding affinities to target proteins and assess potential side effects before experimental synthesis. These computational tools have become indispensable in modern drug discovery pipelines, allowing researchers to prioritize promising candidates based on both structural features and predicted biological activity.

Recent experimental studies have demonstrated the utility of related compounds in treating various diseases. For example, pyridine-based inhibitors have shown promise in targeting enzymes involved in cancer pathways. The compound under discussion may share similar mechanisms of action or offer novel therapeutic approaches depending on further research. Preclinical studies are essential to validate these hypotheses and determine the safety and efficacy of 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde in vivo.

The synthesis of complex molecules like 2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde requires sophisticated organic chemistry techniques. Multi-step synthetic routes often involve cross-coupling reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies continue to streamline these processes, making it possible to access increasingly complex molecular architectures.

The development of new drugs is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By combining expertise from different fields, researchers can overcome challenges associated with drug discovery and development more effectively.

In conclusion,2-[2-(Ethyl-methyl-amino)-pyridin-3-yl]-pyrrolidine-1-carbaldehyde represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics. As research continues to uncover new applications for this compound,CAS No 1352495-65-8 will likely play a significant role in advancing our understanding of disease mechanisms and developing effective treatments.